99-94-5(4-Methylbenzoic acid),4MA,T0293

4-Methylbenzoic acid Properties

Names and Identifiers

- 4-Methylbenzoic acid
- Toluenecarboxylic acid
- p-methylbenzoic acid
- P-Toluic acid
- 2PNS-Q06-0
- 4'-methyl-2-biphenylsulphonyl chloride
- 4-methyl-benzoic acid
- 4'-Methylbiphenyl-2-sulfonyl chloride
- para-toluic acid
- p-Me-benzoic acid
- p-toluenebenzenesulfonyl chloride
- p-toluenecarboxylic acid
- p-Toluylic acid
- Crithminic acid
- 4-Toluic acid
- Benzoic acid, 4-methyl-
- p-Carboxytoluene
- Toluate
- para toluic acid
- 4-Methyl benzoic acid
- A26GBX5SSV
- LPNBBFKOUUSUDB-UHFFFAOYSA-N
- p-toluicacid
- 4MA
- Crithmic acid
- rho-toluic acid
- 4-MethylbenzoicAcid
- 4-methylbenzic acid
- BDBM197303
- Benzoic acid,4-methyl-
- AM10618
- F1679-0157
- 1219798-71-6
- MFCD00002565
- CHEBI:36635
- NS00005898
- DIETHYLETHYLCHLOROMALONATE
- Supported benzoic acid (100-200/2.5-3.0)
- p-toluic-2,3,5,6-d4 acid
- 99-94-5
- AKOS000119644
- 4-Methylbenzoic acid(Flakes or Chunks or Granular)
- W-100006
- NCGC00258643-01
- DTXSID6021618
- C01454
- SCHEMBL93638
- P-TOLUIC ACID [MI]
- NCGC00091128-02
- T0293
- AB-131/40170882
- 4-methylbenzenecarboxylic acid
- Q1607905
- AI3-15627
- HY-76547
- p-Toluic acid, 98%
- CHEMBL21708
- 2420-97-5 (cadmium salt)
- EINECS 202-803-3
- D70680
- AC-3061
- 4-Methylbenzoic acid4-Methylbenzoic acid
- EN300-18325
- A846107
- TOLUIC ACID, P-
- BS-3777
- NCGC00091128-01
- NSC2215
- p-methyl benzoic acid
- CS-D0602
- FT-0654542
- p-Toluic acid, analytical standard
- NCIOpen2_001271
- p-Tolylcarboxylic acid
- SY003713
- SAMPL4, O2
- bmse000414
- BRN 0507600
- InChI=1/C8H8O2/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3,(H,9,10
- Z57902424
- CAS-99-94-5
- NSC-2215
- UNII-A26GBX5SSV
- Tox21_201091
- DTXCID801618
- WLN: QVR D1
- NSC 2215
- p-Toluic acid, Vetec(TM) reagent grade, 98%
- p-Toluic acid,97%
- +Expand
- MDL： MFCD00002565
- InChIKey： LPNBBFKOUUSUDB-UHFFFAOYSA-N
- Inchi： 1S/C8H8O2/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3,(H,9,10)
- SMILES： O([H])C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=O
- BRN： 0507600

Computed Properties

Exact Mass: 136.05200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 136.052
Heavy Atom Count: 10
Complexity: 123
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 1.69320
PSA: 37.30000
Merck: 9535
Refractive Index: 1.5120 (estimate)
Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
Boiling Point: 274-275 °C(lit.)
Melting Point: 177-180 °C (lit.)
Flash Point: 181℃
Solubility: 0.3g/l
Color/Form: White or yellowish powder.
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
Solubility: It is easily soluble in methanol, ethanol and ether, but poorly soluble in hot water, and volatilizes with the evaporation of water.
Sensitiveness: Sensitive to humidity
pka: 4.36(at 25℃)
Density: 1.060(lit.)

4-Methylbenzoic acid Security Information

Symbol: GHS07
RTECS：XU1575000
WGK Germany：1
Safety Instruction： S22-S24/25
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303-H315-H319-H402
Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P501
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： R22
Signal Word：Warning
TSCA：Yes

4-Methylbenzoic acid Customs Data

HS CODE：29163900
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Methylbenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB68372-10g	Supported benzoic acid (100-200/2.5-3.0)	99-94-5	98%	10g	$4.00	2024-05-20
Alichem	A019095478-1000g	4-Methylbenzoic acid	99-94-5	95%	1000g	$151.50	2023-08-31
Ambeed	A1460646-500g	4-Methylbenzoic acid(Flakes or Chunks or Granular)	99-94-5	98%	500g	$11.00	2022-02-28
Apollo Scientific	OR6229-100g	4-Methylbenzoic acid	99-94-5	98%	100g	£35.00	2023-09-01
Cooke Chemical	A7771612-2G	p-Toluic acid	99-94-5	Melting point standard	2g	RMB 287.20	2023-09-07
Enamine	EN300-18325-0.05g	4-methylbenzoic acid	99-94-5	96%	0.05g	$19.0	2023-09-19
eNovation Chemicals LLC	D687509-500g	4-Methylbenzoic Acid	99-94-5	98%	500g	$140	2021-09-25
Life Chemicals	F1679-0157-0.25g	4-methylbenzoic acid	99-94-5	95%+	0.25g	$18.0	2023-09-07
Matrix Scientific	082015-10g	4-Methylbenzoic Acid, 98%	99-94-5	98%	10g	$26.00	2023-09-10
OTAVAchemicals	7119561590-50MG	4-methylbenzoic acid	99-94-5	95%	50MG	$29	2023-07-04

4-Methylbenzoic acid Synthesis

Synthetic Circuit 1

536-50-5

99-94-5

2829260-14-0

21443-49-2

96-98-0

Reaction Conditions

1.1 Reagents: Phosphorus pentoxide , Ferric nitrate ; 2 h, rt

Reference

: A mechanochemical domino reaction: From α-methylbenzyl alcohols to diacylfuroxans

Lu, Li-Yu; Zhang, Pu; Qin, Yu-Jun; Guo, Zhi-Xin, Results in Chemistry, 2022, 4,

Synthetic Circuit 2

619-55-6

536-74-3

99-94-5

5209-18-7

92-07-9

Reaction Conditions

1.1 Reagents: Sulfolane , Cesium carbonate ; 24 h, 135 °C

Reference

: Base-Promoted One-Pot Synthesis of Pyridine Derivatives via Aromatic Alkyne Annulation Using Benzamides as Nitrogen Source

Mehmood, Hina; Iqbal, Muhammad Asif; Ashiq, Muhammad Naeem; Hua, Ruimao, Molecules, 2021, 26(21),

Synthetic Circuit 3

23786-13-2

99-94-5

87524-66-1

34966-53-5

589-18-4

Reaction Conditions

1.1 Reagents: Sulfuric acid , Ozone Catalysts: Manganese diacetate Solvents: Acetic acid ; 20 °C; 20 °C

Reference

Concerning chemistry, reactivity, and mechanism of transition metal catalyzed oxidation of benzylic compounds by means of ozone

Waser, Mario; et al, Journal of Molecular Catalysis A: Chemical, 2005, 236(1-2), 187-193

4-Methylbenzoic acid Raw materials

4-Methylbenzoic acid Preparation Products

4-Methylbenzoic acid Suppliers

AN HUI JIANG TAI XIN CAI LIAO Technology Co., Ltd.

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Nantong Reform Petro-chemical Co.,Ltd

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(CAS:99-94-5)

MR./MRS.:ZHANG ZE YUAN

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SI CHUAN WEI KE QI Biotechnology Co., Ltd.

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(CAS:99-94-5)

MR./MRS.:YANG YANG

Phone:13348961525

Email:2851167780@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:99-94-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:99-94-5)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

4-Methylbenzoic acid Related Literature

1. The chemistry of fungi. Part LXXI. Synthesis of 3,5-dihydroxy-4-methylbenzoic acid

David R. Briggs,W. Basil Whalley J. Chem. Soc. Perkin Trans. 1 1976 1382
2. 7-, 8-, 9-, and 10-Methylbenzo[a]fluorene. Preparation of o-iodotoluic acids via the thallium(III) bistrifluoroacetates

William Carruthers,Ratnam Pooranamoorthy J. Chem. Soc. Perkin Trans. 1 1974 2405
3. The chemistry of fungi. Part LXXI. Synthesis of 3,5-dihydroxy-4-methylbenzoic acid

David R. Briggs,W. Basil Whalley J. Chem. Soc. Perkin Trans. 1 1976 1382
4. On the understanding of BF3·Et2O-promoted intra- and intermolecular amination and oxygenation of unfunctionalized olefins

Chun-Hua Yang,Wen-Wen Fan,Gong-Qing Liu,Lili Duan,Lin Li,Yue-Ming Li RSC Adv. 2015 5 61081
5. Iron-catalyzed three-component intermolecular trifluoromethyl-acyloxylation of styrenes with NaSO2CF3 and benzoic acids

Rui Xu,Chun Cai Org. Chem. Front. 2020 7 318
6. Compartmental fluorescent pH indicators with nearly complete predictability of indicator parameters; molecular engineering of pH sensors

A. Prasanna de Silva,Saliya A. de Silva,Aruna S. Dissanayake,K. R. A. Samankumara Sandanayake J. Chem. Soc. Chem. Commun. 1989 1054
7. Effect of substitution and planarity of the ligand on DNA/BSA interaction, free radical scavenging and cytotoxicity of diamagnetic Ni(ii) complexes: A systematic investigation

Palanisamy Sathyadevi,Paramasivam Krishnamoorthy,Rachel R. Butorac,Alan H. Cowley,Nattamai S. P. Bhuvanesh,Nallasamy Dharmaraj Dalton Trans. 2011 40 9690
8. The electrolytic oxidation of para-toluic acid in alkaline solution

A. J. Allmand,A. Puttick Trans. Faraday Soc. 1927 23 641
9. Effect of substitution and planarity of the ligand on DNA/BSA interaction, free radical scavenging and cytotoxicity of diamagnetic Ni(ii) complexes: A systematic investigation

Palanisamy Sathyadevi,Paramasivam Krishnamoorthy,Rachel R. Butorac,Alan H. Cowley,Nattamai S. P. Bhuvanesh,Nallasamy Dharmaraj Dalton Trans. 2011 40 9690
10. The role of ortho, meta, para isomerism in measured solid state and derived sub-cooled liquid vapour pressures of substituted benzoic acids

A. M. Booth,T. Bannan,M. R. McGillen,M. H. Barley,D. O. Topping,G. McFiggans,C. J. Percival RSC Adv. 2012 2 4430

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 99-94-5 (4-Methylbenzoic acid)

4-Methylbenzoic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Methylbenzoic acid Security Information

4-Methylbenzoic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Methylbenzoic acid Price

4-Methylbenzoic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

4-Methylbenzoic acid Raw materials

4-Methylbenzoic acid Preparation Products

4-Methylbenzoic acid Suppliers

4-Methylbenzoic acid Related Literature

Related Categories

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